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Compound of Interest

Compound Name: DAWSONITE

Cat. No.: B1143670

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. Dawsonite, a sodium aluminate carbonate hydroxide, while not acutely toxic, is
identified as a suspected carcinogen with experimental neoplastigenic data.[1] This critical
safety consideration dictates that its disposal must be managed with stringent adherence to
hazardous waste protocols.

This guide provides essential, step-by-step procedures for the proper disposal of dawsonite,
ensuring the safety of laboratory personnel and the protection of the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle dawsonite with appropriate
personal protective equipment (PPE). This includes, but is not limited to:

o Eye Protection: Safety glasses or goggles.
o Hand Protection: Chemically resistant gloves.
» Body Protection: A laboratory coat.

Work with dawsonite powder should be conducted in a well-ventilated area, preferably within a
fume hood, to minimize the risk of inhalation.
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Step-by-Step Disposal Protocol for Dawsonite

Dawsonite, due to its classification as a suspected carcinogen, must not be disposed of in
standard laboratory trash or flushed down the drain.[2] It must be treated as hazardous
chemical waste and segregated for collection by a certified hazardous waste disposal service.

1. Waste ldentification and Segregation:

o Clearly label a dedicated waste container for "Dawsonite and dawsonite-contaminated
waste."

e This includes unused or excess dawsonite, as well as any materials that have come into
direct contact with it, such as weigh boats, contaminated gloves, and paper towels.

2. Containerization:

o Use a container that is chemically compatible with dawsonite. A high-density polyethylene
(HDPE) or glass container with a secure, screw-top lid is recommended.

o Ensure the container is in good condition, free from cracks or leaks.
3. Labeling:
» Properly label the hazardous waste container with the following information:

The words "Hazardous Waste."

o

[¢]

The full chemical name: "Dawsonite (Sodium aluminate carbonate hydroxide)."

[¢]

The associated hazards (e.g., "Suspected Carcinogen").

o

The date when the first item of waste was placed in the container.

o

The name and contact information of the generating laboratory or researcher.

4., Storage:
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o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.[3][4]

e The SAA should be a secure, secondary containment area, away from general laboratory
traffic and incompatible chemicals.

5. Scheduling Waste Pickup:

e Once the waste container is full, or in accordance with your institution's hazardous waste
management policies, arrange for its collection by your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.[2]

Quantitative Data Summary

Currently, there is no specific quantitative data available in the public domain regarding
permissible disposal limits or concentrations for dawsonite in a laboratory setting. The guiding
principle for a suspected carcinogen is to minimize exposure and ensure complete containment
and destruction, typically through incineration by a licensed facility.

Parameter Guideline Source

Disposal Method Hazardous Waste Incineration [2]

In-Lab Treatment Not Recommended General Best Practices
Sewer/Trash Disposal Strictly Prohibited [2][5]

Logical Workflow for Dawsonite Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of dawsonite waste in a laboratory.
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Dawsonite Disposal Workflow

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
dawsonite, fostering a culture of safety and environmental responsibility. Always consult your
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institution's specific chemical hygiene plan and EHS guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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